Cas no 2172071-50-8 (2-(aminomethyl)-N-(pentan-3-yl)-2,3-dihydro-1-benzofuran-5-amine)

• Product Name: 2-(aminomethyl)-N-(pentan-3-yl)-2,3-dihydro-1-benzofuran-5-amine
• CAS No: 2172071-50-8
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 6186275
• PubChem ID: 165598483
• Update Time: 2025-06-30

2-(aminomethyl)-N-(pentan-3-yl)-2,3-dihydro-1-benzofuran-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-N-(pentan-3-yl)-2,3-dihydro-1-benzofuran-5-amine
• EN300-1591925
• 2172071-50-8

• Inchi： 1S/C14H22N2O/c1-3-11(4-2)16-12-5-6-14-10(7-12)8-13(9-15)17-14/h5-7,11,13,16H,3-4,8-9,15H2,1-2H3
• InChI Key： WVMOLOMIADQNEH-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC1CN)NC(CC)CC

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.3Ų

Additional information on 2-(aminomethyl)-N-(pentan-3-yl)-2,3-dihydro-1-benzofuran-5-amine

Comprehensive Analysis of 2-(aminomethyl)-N-(pentan-3-yl)-2,3-dihydro-1-benzofuran-5-amine (CAS No. 2172071-50-8)

The compound 2-(aminomethyl)-N-(pentan-3-yl)-2,3-dihydro-1-benzofuran-5-amine (CAS No. 2172071-50-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. With its benzofuran core and aminomethyl functional group, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its hydrogen bonding capabilities and molecular interactions, which make it a promising candidate for targeted therapies.

Recent studies have highlighted the importance of benzofuran derivatives in modern medicine, especially in the development of central nervous system (CNS) therapeutics. The 2,3-dihydro-1-benzofuran scaffold present in this compound is known for its bioavailability and metabolic stability, making it a valuable building block for neuroprotective agents. This aligns with current trends in addressing neurodegenerative diseases, a hot topic in medical research today.

The pentan-3-yl side chain in this molecule contributes to its lipophilicity, which is crucial for blood-brain barrier penetration - a key consideration in CNS drug design. This characteristic has led to increased searches for "benzofuran-based CNS drugs" and "improving drug bioavailability" in scientific databases, reflecting the compound's relevance to contemporary research challenges.

From a synthetic chemistry perspective, the CAS 2172071-50-8 compound offers interesting possibilities for structure-activity relationship (SAR) studies. Its amine functionality allows for various derivatization strategies, enabling researchers to explore its pharmacophore optimization. This aspect is particularly valuable in the current pharmaceutical landscape where drug repurposing and molecular modification are gaining traction as cost-effective R&D approaches.

Analytical characterization of 2-(aminomethyl)-N-(pentan-3-yl)-2,3-dihydro-1-benzofuran-5-amine reveals interesting spectroscopic properties. The compound's UV-Vis absorption profile suggests potential applications in fluorescence-based assays, while its NMR spectra demonstrate the expected proton environments consistent with its molecular structure. These features make it valuable for chemical probe development in biological studies.

In material science applications, the benzofuran amine derivative shows promise as a building block for functional polymers. Its aromatic system combined with flexible side chains could contribute to the development of smart materials with tunable properties. This connects with growing interest in organic electronic materials and biocompatible polymers, as evidenced by increasing search volumes for these terms.

The synthetic route to CAS 2172071-50-8 typically involves multi-step organic synthesis with careful control of regioselectivity and functional group protection. Current optimization efforts focus on green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable synthesis methods. This aligns with broader environmental concerns and the popularity of search terms like "eco-friendly chemical synthesis".

Quality control protocols for 2-(aminomethyl)-N-(pentan-3-yl)-2,3-dihydro-1-benzofuran-5-amine emphasize HPLC purity analysis and mass spectrometry verification. The compound's stability profile under various storage conditions is an active area of investigation, particularly for potential pharmaceutical formulations. These quality aspects are critical for researchers searching for "high-purity research chemicals" or "analytical reference standards".

Future research directions for this compound may explore its biological activity screening against various enzyme targets and receptor systems. Preliminary computational studies suggest interesting molecular docking possibilities, making it a candidate for virtual screening libraries. This connects with the growing field of computational drug design and the increasing use of AI in molecular discovery - topics generating significant interest in scientific communities.

In conclusion, 2-(aminomethyl)-N-(pentan-3-yl)-2,3-dihydro-1-benzofuran-5-amine (CAS No. 2172071-50-8) represents a versatile chemical entity with multiple potential applications across pharmaceutical and material science domains. Its unique structural features and modifiable functional groups position it as an important compound for addressing current research challenges in drug development and functional materials design.